Cas no 898752-18-6 (Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate)
898752-18-6 structure
Product Name:Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
CAS No:898752-18-6
MF:C15H19ClO3
MW:282.762563943863
CID:872320
PubChem ID:24727352
Update Time:2025-04-19
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Chemical and Physical Properties
Names and Identifiers
-
- ETHYL 7-(3-CHLOROPHENYL)-7-OXOHEPTANOATE
- MS-21089
- AKOS016023196
- 898752-18-6
- ETHYL7-(3-CHLOROPHENYL)-7-OXOHEPTANOATE
- MFCD01320239
- DTXSID60645577
- Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate
-
- MDL： MFCD01320239
- Inchi： 1S/C15H19ClO3/c1-2-19-15(18)10-5-3-4-9-14(17)12-7-6-8-13(16)11-12/h6-8,11H,2-5,9-10H2,1H3
- InChI Key： JIBRZPLSUWPRNI-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(CCCCCC(=O)OCC)=O
Computed Properties
- Exact Mass: 282.10200
- Monoisotopic Mass: 282.1022722g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 9
- Complexity: 291
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37000
- LogP: 4.03630
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 207739-2g |
ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 97% | 2g |
￡613.00 | 2022-03-01 | |
| Fluorochem | 207739-5g |
ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 97% | 5g |
￡1447.00 | 2022-03-01 | |
| Fluorochem | 207739-1g |
ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 97% | 1g |
￡352.00 | 2022-03-01 | |
| TRC | E102285-250mg |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 250mg |
$ 365.00 | 2022-06-05 | ||
| TRC | E102285-500mg |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 500mg |
$ 605.00 | 2022-06-05 | ||
| Key Organics Ltd | MS-21089-1G |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | >95% | 1g |
£388.00 | 2025-02-09 | |
| Key Organics Ltd | MS-21089-5G |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | >95% | 5g |
£1415.00 | 2025-02-09 | |
| A2B Chem LLC | AD12098-1g |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 97% | 1g |
$435.00 | 2024-04-19 | |
| A2B Chem LLC | AD12098-2g |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 97% | 2g |
$725.00 | 2024-04-19 | |
| A2B Chem LLC | AD12098-5g |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate |
898752-18-6 | 97% | 5g |
$1650.00 | 2024-04-19 |
Ethyl 7-(3-chlorophenyl)-7-oxoheptanoate Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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